1. Home
  2. Product
  3. (4aR,5S,8R)-9-(pyridin-3-yl)-3,4a,5,6,7,8,8a,9-octahydro-2H-5,8-methanothiochromeno[2,3-d]thiazol-2-one
(4aR,5S,8R)-9-(pyridin-3-yl)-3,4a,5,6,7,8,8a,9-octahydro-2H-5,8-methanothiochromeno[2,3-d]thiazol-2-one (4aR,5S,8R)-9-(pyridin-3-yl)-3,4a,5,6,7,8,8a,9-octahydro-2H-5,8-methanothiochromeno[2,3-d]thiazol-2-one Novel metallo-β-lactamase (MBL) inhibitor; High Quality Biochemicals for Research Uses
Brand Name: Vulcanchem
CAS No.: 1212185-26-6
VCID: VC0006150
InChI: InChI=1S/C16H16N2OS2/c19-16-18-15-14(21-16)12(10-2-1-5-17-7-10)11-8-3-4-9(6-8)13(11)20-15/h1-2,5,7-9,11-13H,3-4,6H2,(H,18,19)
SMILES: C1CC2CC1C3C2SC4=C(C3C5=CN=CC=C5)SC(=O)N4
Molecular Formula: C16H16N2OS2
Molecular Weight: 316.4 g/mol

(4aR,5S,8R)-9-(pyridin-3-yl)-3,4a,5,6,7,8,8a,9-octahydro-2H-5,8-methanothiochromeno[2,3-d]thiazol-2-one

CAS No.: 1212185-26-6

Cat. No.: VC0006150

Molecular Formula: C16H16N2OS2

Molecular Weight: 316.4 g/mol

* For research use only. Not for human or veterinary use.

(4aR,5S,8R)-9-(pyridin-3-yl)-3,4a,5,6,7,8,8a,9-octahydro-2H-5,8-methanothiochromeno[2,3-d]thiazol-2-one - 1212185-26-6

Specification

Description Novel metallo-β-lactamase (MBL) inhibitor; High Quality Biochemicals for Research Uses
CAS No. 1212185-26-6
Molecular Formula C16H16N2OS2
Molecular Weight 316.4 g/mol
IUPAC Name 9-pyridin-3-yl-3,7-dithia-5-azatetracyclo[9.2.1.02,10.04,8]tetradec-4(8)-en-6-one
Standard InChI InChI=1S/C16H16N2OS2/c19-16-18-15-14(21-16)12(10-2-1-5-17-7-10)11-8-3-4-9(6-8)13(11)20-15/h1-2,5,7-9,11-13H,3-4,6H2,(H,18,19)
Standard InChI Key RRGJAKVGOZYHOQ-UHFFFAOYSA-N
SMILES C1CC2CC1C3C2SC4=C(C3C5=CN=CC=C5)SC(=O)N4
Canonical SMILES C1CC2CC1C3C2SC4=C(C3C5=CN=CC=C5)SC(=O)N4

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19